Cas no 2171715-62-9 (3-{[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methoxybutanamido]methyl}pentanoic acid)

• Product Name: 3-{[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methoxybutanamido]methyl}pentanoic acid
• CAS No: 2171715-62-9
• MF: C₂₆H₃₂N₂O₆
• MW: 468.542087554932
• CID: 6122451
• PubChem ID: 165825471
• Update Time: 2025-05-21

3-{[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methoxybutanamido]methyl}pentanoic acid Chemical and Physical Properties

Names and Identifiers

• 2171715-62-9
• 3-{[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methoxybutanamido]methyl}pentanoic acid
• EN300-1538672

• Inchi： 1S/C26H32N2O6/c1-3-17(14-24(29)30)15-27-25(31)23(12-13-33-2)28-26(32)34-16-22-20-10-6-4-8-18(20)19-9-5-7-11-21(19)22/h4-11,17,22-23H,3,12-16H2,1-2H3,(H,27,31)(H,28,32)(H,29,30)
• InChI Key： DUUVVSRFYZQNFQ-UHFFFAOYSA-N
• SMILES： O(C(NC(C(NCC(CC(=O)O)CC)=O)CCOC)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 468.22603674g/mol
• Monoisotopic Mass: 468.22603674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 13
• Complexity: 664
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 114Ų

Additional information on 3-{[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methoxybutanamido]methyl}pentanoic acid

3-{[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methoxybutanamido]methyl}pentanoic acid: A Comprehensive Overview

The compound 3-{[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methoxybutanamido]methyl}pentanoic acid, identified by the CAS number 2171715-62-9, is a complex organic molecule with significant potential in various chemical and biological applications. This compound is characterized by its intricate structure, which includes a fluorenylmethoxycarbonyl (Fmoc) group, a methoxybutanamide moiety, and a pentanoic acid backbone. The presence of these functional groups makes it a valuable compound in the fields of organic synthesis, drug discovery, and materials science.

The Fmoc group, a well-known protecting group in peptide synthesis, plays a crucial role in stabilizing the molecule during various chemical reactions. Recent studies have highlighted the importance of Fmoc derivatives in enhancing the efficiency of peptide coupling reactions. For instance, researchers have demonstrated that the use of Fmoc-containing reagents can significantly improve the yield and purity of peptide products. This makes our compound an attractive candidate for use in peptide synthesis and related applications.

The methoxybutanamide moiety in this molecule adds another layer of complexity to its structure. Methoxy groups are known for their ability to influence the solubility and stability of compounds, which is particularly important in drug design. Recent advancements in medicinal chemistry have emphasized the role of methoxy-containing compounds in modulating pharmacokinetic properties such as absorption, distribution, metabolism, and excretion (ADME). By incorporating this moiety into our compound, we can potentially develop molecules with improved bioavailability and therapeutic efficacy.

The pentanoic acid backbone provides a flexible framework for further functionalization. This structure allows for the attachment of various substituents, enabling the creation of diverse derivatives with unique properties. For example, recent research has explored the use of pentanoic acid derivatives as building blocks for constructing bioactive molecules. These studies have shown that such compounds can exhibit potent anti-inflammatory, antioxidant, and antimicrobial activities.

In terms of synthesis, this compound can be prepared through a series of well-established organic reactions. The key steps involve the coupling of the Fmoc group with the methoxybutanamide moiety and subsequent functionalization to introduce the pentanoic acid backbone. Advanced techniques such as microwave-assisted synthesis and catalytic cross-coupling reactions have been employed to optimize the synthesis process. These methods not only enhance reaction efficiency but also minimize environmental impact, aligning with current green chemistry principles.

The application potential of this compound extends beyond traditional chemical synthesis. Recent studies have explored its use in drug delivery systems and nanotechnology. For instance, researchers have investigated the ability of Fmoc-containing compounds to serve as carriers for targeted drug delivery. The unique properties of our compound, including its stability and biocompatibility, make it an ideal candidate for such applications.

In conclusion, 3-{[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methoxybutanamido]methyl}pentanoic acid represents a versatile platform for advancing chemical research and development. Its complex structure and functional groups offer numerous opportunities for innovation across various scientific disciplines. As research continues to uncover new applications for this compound, its significance in modern chemistry is expected to grow further.